An In-depth Technical Guide to the Discovery and Synthesis of Oseltamivir (Tamiflu®)
An In-depth Technical Guide to the Discovery and Synthesis of Oseltamivir (Tamiflu®)
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Oseltamivir (B103847), marketed as Tamiflu®, is a cornerstone of antiviral therapy for the treatment and prophylaxis of influenza A and B virus infections. Developed by Gilead Sciences and commercialized by Roche, oseltamivir is a prodrug that is metabolically converted to its active form, oseltamivir carboxylate. This active metabolite functions as a potent and selective inhibitor of neuraminidase, a crucial enzyme for the release and propagation of viral particles from infected host cells. The discovery of oseltamivir is a landmark achievement in structure-based drug design. Its synthesis, most notably the industrial route commencing from the natural product (-)-shikimic acid, represents a significant undertaking in process chemistry. This guide provides a comprehensive overview of the discovery, mechanism of action, synthesis, and key quantitative data associated with oseltamivir.
Discovery and Development
The development of oseltamivir was a pioneering example of rational drug design, leveraging detailed structural knowledge of the influenza virus neuraminidase enzyme.
Early Research and Lead Identification: In the early 1990s, researchers at Gilead Sciences embarked on a program to create an orally bioavailable inhibitor of neuraminidase. This initiative was founded on the understanding that the neuraminidase enzyme is critical for the influenza virus life cycle, as it cleaves sialic acid residues on the host cell surface, enabling the release of newly synthesized virions.
Structure-Based Drug Design: Utilizing X-ray crystal structures of sialic acid analogs bound to the active site of neuraminidase, scientists designed a series of carbocyclic compounds as potential inhibitors. This structure-based approach led to the identification of GS 4104, which was later named oseltamivir.
Licensing and Commercialization: In 1996, Gilead Sciences granted an exclusive license for the patents of oseltamivir to Hoffmann-La Roche for final development and commercialization. Roche subsequently brought the drug to market under the trade name Tamiflu®.
Mechanism of Action: Neuraminidase Inhibition
Oseltamivir is a prodrug that is inactive in its administered form. Following oral administration, it is rapidly absorbed from the gastrointestinal tract and converted by hepatic esterases in the liver to its active metabolite, oseltamivir carboxylate.
The primary mechanism of action of oseltamivir carboxylate is the competitive inhibition of the influenza virus neuraminidase enzyme. Neuraminidases are glycoproteins located on the surface of influenza viruses that are essential for the viral life cycle. They facilitate the release of new viral particles from infected cells by cleaving sialic acid residues on the host cell's surface. By mimicking the natural substrate of the neuraminidase enzyme, oseltamivir carboxylate binds to its active site, preventing the enzyme from functioning correctly. This inhibition halts the release of new virions from infected cells, thereby limiting the spread of the virus within the respiratory tract and reducing the progression and severity of the infection.[1][2]
Signaling Pathway Diagram
Caption: Oseltamivir's mechanism of action.
Synthesis of Oseltamivir
The most common industrial synthesis of oseltamivir starts from (-)-shikimic acid, a naturally occurring compound. This multi-step process requires precise control over stereochemistry.
Synthesis Workflow Diagram
Caption: General Synthesis Workflow of Oseltamivir.
Data Presentation
Table 1: Pharmacokinetic Properties of Oseltamivir and Oseltamivir Carboxylate
| Parameter | Oseltamivir (Prodrug) | Oseltamivir Carboxylate (Active Metabolite) | Reference |
| Oral Bioavailability | ~80% (as oseltamivir carboxylate) | - | [3] |
| Time to Peak Plasma Concentration (Tmax) | 1-3 hours | 3-4 hours | [3] |
| Plasma Half-life (t½) | 1-3 hours | 6-10 hours | [3] |
| Volume of Distribution (Vd) | 23-26 L | - | [3] |
| Plasma Protein Binding | 42% | <3% | [4] |
| Elimination | >99% renal excretion (as oseltamivir carboxylate) | >99% renal excretion | [3] |
Table 2: Clinical Efficacy of Oseltamivir in the Treatment of Influenza
| Outcome | Oseltamivir (75 mg twice daily) | Placebo | % Reduction / Absolute Difference | Reference |
| Median Duration of Illness (Adults) | 87.4 hours | 116.5 hours | 25% reduction | [5] |
| Median Time to Alleviation of Symptoms (Adults, treatment within 24h) | 74.5 hours | 117.5 hours | 37% reduction | [5] |
| Participants with Virus Detected at Day 3 (Low-risk Adults) | 45.0% | 57.2% | -12.2% | [6] |
| Risk of Hospitalization (Outpatients) | Not significantly different from placebo | Not significantly different from placebo | RR: 0.79 (95% CI, 0.48-1.29) | [7] |
| Reduction in Respiratory Tract Infections (High-risk populations) | - | - | 28% reduction (RR: 0.72) | [8] |
| Reduction in Hospitalization (High-risk populations) | - | - | 52% reduction (RR: 0.48) | [8] |
Table 3: In Vitro Neuraminidase Inhibition by Oseltamivir Carboxylate
| Influenza Virus Subtype | Mean IC50 (nM) | Reference |
| Influenza A (H1N1) | 1.2 | [9] |
| Influenza A (H3N2) | 0.5 | [9] |
| Influenza B | 8.8 | [9] |
Experimental Protocols
The following are generalized protocols for key steps in the synthesis of oseltamivir from (-)-shikimic acid and for the neuraminidase inhibition assay. These are for illustrative purposes and are based on published laboratory-scale syntheses; industrial protocols are proprietary.
Synthesis of Oseltamivir from (-)-Shikimic Acid
Step 1: Esterification of (-)-Shikimic Acid
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Procedure: (-)-Shikimic acid is dissolved in ethanol. The solution is cooled to 0°C, and thionyl chloride is added dropwise. The reaction mixture is then stirred at room temperature for several hours. The solvent is removed under reduced pressure, and the resulting ethyl shikimate is purified.[10][11]
Step 2: Mesylation
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Procedure: The protected ethyl shikimate derivative is dissolved in dichloromethane (B109758) containing triethylamine. The solution is cooled to 0°C, and methanesulfonyl chloride is added dropwise. The reaction is stirred for several hours. An aqueous workup is performed, followed by purification of the mesylated product.[10][12]
Step 3: Epoxidation
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Procedure: The mesylated compound is treated with a base, such as potassium bicarbonate, in a suitable solvent system to induce the formation of the epoxide.[1]
Step 4: Azide Substitution (Epoxide Ring Opening)
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Procedure: The epoxide is dissolved in a suitable solvent, such as dimethylformamide (DMF). Sodium azide is added, and the mixture is heated to facilitate the regioselective SN2 reaction, opening the epoxide ring. After the reaction is complete, the product is extracted and purified.[10][13]
Step 5: Azide Reduction and N-Acetylation
-
Procedure: The azide group is reduced to a primary amine. This can be achieved through methods such as a Staudinger reaction (using triphenylphosphine (B44618) followed by hydrolysis) or catalytic hydrogenation. The resulting amine is then acetylated using acetic anhydride (B1165640) in the presence of a base like pyridine (B92270) to form the acetamido group.[10]
Neuraminidase Inhibition Assay
-
Materials:
-
Neuraminidase enzyme
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Fluorogenic substrate (e.g., 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid - MUNANA)
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Assay buffer (e.g., MES buffer with CaCl2)
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Oseltamivir carboxylate (or other inhibitors) at various concentrations
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96-well black microplates
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Fluorescence plate reader
-
-
Procedure:
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A dilution series of the inhibitor (oseltamivir carboxylate) is prepared in the assay buffer.
-
A fixed amount of neuraminidase enzyme is added to each well of the microplate containing the inhibitor dilutions and a control (no inhibitor).
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The plate is incubated at 37°C for a specified time (e.g., 30 minutes) to allow for inhibitor-enzyme binding.
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The fluorogenic substrate, MUNANA, is added to all wells to initiate the enzymatic reaction.
-
The plate is incubated at 37°C for a set period (e.g., 60 minutes).
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The reaction is stopped by adding a stop solution (e.g., 0.14 M NaOH in 83% ethanol).
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The fluorescence of the product (4-methylumbelliferone) is measured using a fluorescence plate reader.
-
The IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[9][10][14][15]
-
Conclusion
Oseltamivir stands as a testament to the power of structure-based drug design and has become an indispensable tool in the management of influenza. Its discovery and development pathway, from the fundamental understanding of the viral life cycle to the intricate challenges of chemical synthesis, underscore the multidisciplinary nature of modern drug development. The quantitative data from pharmacokinetic and clinical studies have firmly established its efficacy and safety profile, cementing its role in public health preparedness for both seasonal and pandemic influenza. The continuous exploration of more efficient and scalable synthesis routes for oseltamivir remains a significant area of investigation for the scientific community.
References
- 1. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
- 2. digitalcommons.usu.edu [digitalcommons.usu.edu]
- 3. Pharmacokinetics of oseltamivir: an oral antiviral for the treatment and prophylaxis of influenza in diverse populations - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Oseltamivir and Oseltamivir Carboxylate Pharmacokinetics in Obese Adults: Dose Modification for Weight Is Not Necessary - PMC [pmc.ncbi.nlm.nih.gov]
- 5. chimia.ch [chimia.ch]
- 6. Effect of Oral Oseltamivir on Virological Outcomes in Low-risk Adults With Influenza: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
- 7. files01.core.ac.uk [files01.core.ac.uk]
- 8. researchgate.net [researchgate.net]
- 9. Neuraminidase Sequence Analysis and Susceptibilities of Influenza Virus Clinical Isolates to Zanamivir and Oseltamivir - PMC [pmc.ncbi.nlm.nih.gov]
- 10. benchchem.com [benchchem.com]
- 11. researchgate.net [researchgate.net]
- 12. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]
- 13. researchgate.net [researchgate.net]
- 14. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors: Report of the Neuraminidase Inhibitor Susceptibility Network - PMC [pmc.ncbi.nlm.nih.gov]
